N-[(1-ethenylpyrazol-4-yl)methyl]-1-pyridin-3-ylmethanamine

• IUPAC Name: N-[(1-ethenylpyrazol-4-yl)methyl]-1-pyridin-3-ylmethanamine
• InChI: InChI=1S/C12H14N4/c1-2-16-10-12(9-15-16)8-14-7-11-4-3-5-13-6-11/h2-6,9-10,14H,1,7-8H2
• InChI Key: AFFRCGBILBOYCV-UHFFFAOYSA-N
• Canonical SMILES: C=CN1C=C(C=N1)CNCC2=CN=CC=C2
• Molecular Formula: C12H14N4
• Molecular Weight: 214.27 g/mol

Description

N-[(1-ethenylpyrazol-4-yl)methyl]-1-pyridin-3-ylmethanamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as EPM and is used in various fields of research, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The mechanism of action of N-[(1-ethenylpyrazol-4-yl)methyl]-1-pyridin-3-ylmethanamine is not well understood, but it is believed to act as a modulator of the GABAergic system. GABA is a neurotransmitter that plays a crucial role in regulating neuronal activity in the brain. EPM has been shown to enhance the binding of GABA to its receptors, leading to increased inhibitory neurotransmission. This mechanism of action has potential implications for the treatment of anxiety disorders, epilepsy, and other neurological conditions.
Biochemical and Physiological Effects:
N-[(1-ethenylpyrazol-4-yl)methyl]-1-pyridin-3-ylmethanamine has been shown to have several biochemical and physiological effects. In animal studies, EPM has been shown to reduce anxiety-like behavior and improve cognitive function. Additionally, EPM has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and other harmful stimuli. These effects suggest that EPM has potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-[(1-ethenylpyrazol-4-yl)methyl]-1-pyridin-3-ylmethanamine in lab experiments is its versatility. EPM can be modified to introduce specific functional groups, allowing researchers to tailor the compound to their specific needs. Additionally, EPM has been shown to have low toxicity, making it a safe and reliable compound for use in experiments. However, one of the limitations of using EPM is its limited solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on N-[(1-ethenylpyrazol-4-yl)methyl]-1-pyridin-3-ylmethanamine. One potential area of research is the development of novel drugs based on EPM. By modifying the compound, researchers may be able to develop more effective treatments for various diseases. Another potential area of research is the investigation of the mechanism of action of EPM. A better understanding of how EPM modulates the GABAergic system may lead to the development of more targeted treatments for neurological disorders. Finally, future research could focus on improving the solubility of EPM, making it easier to work with in experimental settings.

Synthesis Methods

The synthesis of N-[(1-ethenylpyrazol-4-yl)methyl]-1-pyridin-3-ylmethanamine involves a multi-step process that starts with the reaction of 1-(pyridin-3-yl)ethanone with 1-(4-bromophenyl)ethanone to form a pyrazole intermediate. This intermediate is then reacted with ethyl vinyl ether to form the final product, N-[(1-ethenylpyrazol-4-yl)methyl]-1-pyridin-3-ylmethanamine. The synthesis of this compound has been reported in several research articles, and the purity and yield of the product can be optimized by modifying the reaction conditions.

Scientific Research Applications

N-[(1-ethenylpyrazol-4-yl)methyl]-1-pyridin-3-ylmethanamine has several potential applications in scientific research. One of the primary uses of this compound is in medicinal chemistry, where it is used as a starting material for the synthesis of novel drugs. EPM can be modified to introduce specific functional groups that can enhance the pharmacological properties of the resulting compounds. Additionally, EPM has been used in drug discovery research to identify new drug targets and develop more effective treatments for various diseases.